3-(biphenyl-4-yl)-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C26H20O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 5,6,9-trimethyl-3-(4-phenylphenyl)furo[3,2-g]chromen-7-one
• InChI: InChI=1S/C26H20O3/c1-15-16(2)26(27)29-25-17(3)24-22(13-21(15)25)23(14-28-24)20-11-9-19(10-12-20)18-7-5-4-6-8-18/h4-14H,1-3H3
• InChI Key: MEXUTUGVLWSNGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C4=CC=C(C=C4)C5=CC=CC=C5)C)C

Description

3-{[1,1’-BIPHENYL]-4-YL}-5,6,9-TRIMETHYL-7H-FURO[3,2-G]CHROMEN-7-ONE is a complex organic compound with a unique structure that combines a biphenyl group with a furochromenone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[1,1’-BIPHENYL]-4-YL}-5,6,9-TRIMETHYL-7H-FURO[3,2-G]CHROMEN-7-ONE typically involves multiple steps, starting from readily available precursorsThe reaction conditions often include the use of palladium catalysts, bases such as potassium carbonate, and solvents like dimethylformamide .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of greener solvents and catalysts can be explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3-{[1,1’-BIPHENYL]-4-YL}-5,6,9-TRIMETHYL-7H-FURO[3,2-G]CHROMEN-7-ONE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium on carbon, resulting in the reduction of the furochromenone core.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acetic acid.

Reduction: Hydrogen gas, palladium on carbon, ethanol.

Substitution: Halogens, nitrating agents, sulfuric acid.

Major Products

Oxidation: Quinone derivatives.

Reduction: Reduced furochromenone.

Substitution: Functionalized biphenyl derivatives.

Scientific Research Applications

3-{[1,1’-BIPHENYL]-4-YL}-5,6,9-TRIMETHYL-7H-FURO[3,2-G]CHROMEN-7-ONE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 3-{[1,1’-BIPHENYL]-4-YL}-5,6,9-TRIMETHYL-7H-FURO[3,2-G]CHROMEN-7-ONE involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 3-{[1,1’-BIPHENYL]-4-YL}-9-METHYL-5-PHENYL-7H-FURO[3,2-G]CHROMEN-7-ONE
• 3-{4-METHYLPHENYL}-5-PHENYL-7H-FURO[3,2-G]CHROMEN-7-ONE
• 3,9-DIMETHYL-5-PHENYL-7H-FURO[3,2-G]CHROMEN-7-ONE

Uniqueness

The uniqueness of 3-{[1,1’-BIPHENYL]-4-YL}-5,6,9-TRIMETHYL-7H-FURO[3,2-G]CHROMEN-7-ONE lies in its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to its analogs, this compound may exhibit enhanced stability, reactivity, or biological activity, making it a valuable target for further research .